2-Nitro-3-((3-nitrophenyl)amino)cyclohex-2-EN-1-one

• IUPAC Name: 2-nitro-3-(3-nitroanilino)cyclohex-2-en-1-one
• InChI: InChI=1S/C12H11N3O5/c16-11-6-2-5-10(12(11)15(19)20)13-8-3-1-4-9(7-8)14(17)18/h1,3-4,7,13H,2,5-6H2
• InChI Key: ZFJUFOOKXWBXSE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=C(C(=O)C1)[N+](=O)[O-])NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C12H11N3O5
• Molecular Weight: 277.23 g/mol
• CAS No.: 1119391-67-1

Description

2-Nitro-3-((3-nitrophenyl)amino)cyclohex-2-EN-1-one, also known as NAC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. NAC is an organic compound that belongs to the class of nitro compounds and has a molecular formula of C13H11N3O5.

Scientific Research Applications

Corrosion Inhibition

Research on derivatives of nitro-substituted cyclohexene compounds, such as 2-amino-5-nitro-4,6-diarylcyclohex-1-ene-1,3,3-tricarbonitrile derivatives, has shown promising results in corrosion inhibition for mild steel in acidic environments. These compounds exhibit high inhibition efficiency, suggesting their potential utility in protecting metal surfaces against corrosion. The studies utilize experimental and theoretical techniques to elucidate the mechanisms of action, including adsorption behavior and the formation of protective films on metal surfaces (Verma, Quraishi, & Singh, 2015).

Organic Synthesis and Chemical Reactions

The cyclohexene framework is a versatile moiety in organic synthesis. For instance, studies involving cyclohexene derivatives have explored their role in the formation of aminoxyl radicals, showcasing the potential for synthesizing novel organic compounds with unique properties. These reactions are crucial for advancing synthetic methodologies and could be applied in developing pharmaceuticals, polymers, and materials with specific functions (Sajid et al., 2012).

Material Science and Polymer Research

Cyclohexene derivatives are also significant in the field of material science, particularly in the synthesis of polymers and materials with special properties. For example, the incorporation of cyclohexene units into polyimides can result in materials with excellent thermal stability, good mechanical properties, and potentially lower dielectric constants. These materials are valuable for applications in electronics, aerospace, and as coatings due to their solubility and thermal properties (Yang, Su, & Hsiao, 2004).